Cas no 21229-61-8 (3-Phospholanone,1-methyl-, 1-oxide)

• Product Name: 3-Phospholanone,1-methyl-, 1-oxide
• CAS No: 21229-61-8
• MF: C₅H₉O₂P
• MW: 132.097522497177
• CID: 289636
• PubChem ID: 279223
• Update Time: 2025-04-19

3-Phospholanone,1-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 3-Phospholanone,1-methyl-, 1-oxide
• 1-methyl-1-oxo-1λ⁵-phospholan-3-one
• 1-Methyl-3-phospholanon-1-oxid
• 1-Methylphospholan-3-on-1-oxid
• 1-methylphospholan-3-one 1-oxide
• AC1L5PR7
• AC1Q6EUI
• AG-K-68511
• AR-1C4740
• CTK4E6146
• NSC129545
• 21229-61-8
• NSC-129545
• DTXSID90299345
• 1-Methyl-1-oxo-1I>>5-phospholan-3-one

• Inchi： 1S/C5H9O2P/c1-8(7)3-2-5(6)4-8/h2-4H2,1H3
• InChI Key： NDNSBYNYXIRVSY-UHFFFAOYSA-N
• SMILES： P1(C)(CC(CC1)=O)=O

Computed Properties

• Exact Mass: 132.03407
• Monoisotopic Mass: 132.03401652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Metalloheterocyclic compounds Phospholanes